3-(2-Thienyl)propyl isocyanate

• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 2-(3-isocyanatopropyl)thiophene
• InChI: InChI=1S/C8H9NOS/c10-7-9-5-1-3-8-4-2-6-11-8/h2,4,6H,1,3,5H2
• InChI Key: SKFLXAYLARAUEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCCN=C=O

Description

3-(2-Thienyl)propyl isocyanate is a useful research compound. Its molecular formula is C8H9NOS and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diphenyl phosphoryl azide [N3.PO(OC6H5)] (9.08 g.) was added dropwise to a solution of 4-(2-thienyl)butyric acid (5.53 g.) in dry pyridine (25 ml.) and stirred for one hour at 100° C. to give a solution comprising 3-(2-thienyl)propyl isocyanate (I.R.: 2260 cm-1).